Cas no 845781-29-5 (2-(3-Chlorobenzoyl)thiazole)

• Product Name: 2-(3-Chlorobenzoyl)thiazole
• CAS No: 845781-29-5
• MF: C₁₀H₆ClNOS
• MW: 223.678740024567
• MDL: MFCD06201654
• CID: 1004754
• PubChem ID: 2757402
• Update Time: 2025-04-20

2-(3-Chlorobenzoyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chlorobenzoyl)thiazole
• (3-chlorophenyl)-(1,3-thiazol-2-yl)methanone
• SCHEMBL3835536
• DTXSID80373880
• 845781-29-5
• (3-chlorophenyl)(thiazol-2-yl)methanone

• MDL： MFCD06201654
• Inchi： 1S/C10H6ClNOS/c11-8-3-1-2-7(6-8)9(13)10-12-4-5-14-10/h1-6H
• InChI Key： XNRBLVKBZPPDPR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C1=NC=CS1)=O

Computed Properties

• Exact Mass: 222.9858627g/mol
• Monoisotopic Mass: 222.9858627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Boiling Point: 127°C 0,1mm

2-(3-Chlorobenzoyl)thiazole Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones